Cas no 873928-71-3 (2-(Bismethyl)aminomethylcyclohexanone-d6)

• Product Name: 2-(Bismethyl)aminomethylcyclohexanone-d6
• CAS No: 873928-71-3
• MF: C₉H₁₇NO
• MW: 161.274352788925
• CID: 709579
• PubChem ID: 45038380
• Update Time: 2025-11-02

2-(Bismethyl)aminomethylcyclohexanone-d6 Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-[[di(methyl-d3)amino]methyl]-
• 2-(Bismethyl)aminomethylcyclohexanone-d6
• 2-(Bismethyl)amniomethylcyclohexanone-d6
• 2-(Bistrideuteromethyl)amniomethylcyclohexanone-D6
• 2-(3-CYANOPHENYL)ANILINE
• 2-[[Di(methyl-d3)amino]methyl]cyclohexanone-d6
• d6-2-(dimethylaminomethyl)cyclohexanone
• 2-({Bis[(~2~H_3_)methyl]amino}methyl)cyclohexan-1-one
• AKOS030242972
• 873928-71-3
• 2-[[bis(trideuteriomethyl)amino]methyl]cyclohexan-1-one
• SCHEMBL13948191
• DTXSID80661815

• Inchi： 1S/C9H17NO/c1-10(2)7-8-5-3-4-6-9(8)11/h8H,3-7H2,1-2H3/i1D3,2D3
• InChI Key： QDHLEFBSGUGHCL-WFGJKAKNSA-N
• SMILES： O=C1CCCCC1CN(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 161.16900
• Monoisotopic Mass: 161.169
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1

Experimental Properties

• Density: 0.982
• Boiling Point: 222.298°C at 760 mmHg
• Flash Point: 70.247°C
• Refractive Index: 1.466
• PSA: 20.31000
• LogP: 1.30730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Bismethyl)aminomethylcyclohexanone-d6

Comprehensive Guide to 2-(Bismethyl)aminomethylcyclohexanone-d6 (CAS No. 873928-71-3): Properties, Applications, and Market Insights

2-(Bismethyl)aminomethylcyclohexanone-d6 (CAS No. 873928-71-3) is a deuterated analog of 2-(Bismethyl)aminomethylcyclohexanone, a compound of significant interest in pharmaceutical research and analytical chemistry. This deuterated version is particularly valuable for isotope labeling studies, mass spectrometry, and NMR spectroscopy, where its unique properties enhance detection sensitivity and accuracy.

The molecular structure of 2-(Bismethyl)aminomethylcyclohexanone-d6 features six deuterium atoms, replacing hydrogen atoms in the parent molecule. This modification makes it an excellent internal standard in quantitative analysis, reducing interference and improving precision. Researchers frequently use this compound in metabolite identification and drug metabolism studies, as it provides reliable data for pharmacokinetic and pharmacodynamic evaluations.

In recent years, the demand for deuterated compounds like 2-(Bismethyl)aminomethylcyclohexanone-d6 has surged due to advancements in precision medicine and personalized therapeutics. The pharmaceutical industry relies on such compounds to develop stable isotope-labeled drugs, which are crucial for tracking drug distribution and metabolism in the human body. This aligns with the growing trend of targeted drug delivery systems and biomarker discovery.

Another key application of 2-(Bismethyl)aminomethylcyclohexanone-d6 is in environmental analysis. Scientists use it as a tracer to study the degradation pathways of organic pollutants, ensuring accurate monitoring of environmental contaminants. This is particularly relevant today, as regulatory agencies worldwide tighten restrictions on chemical safety and sustainable practices.

The synthesis of 2-(Bismethyl)aminomethylcyclohexanone-d6 involves sophisticated techniques such as deuterium exchange reactions and catalytic hydrogenation. These processes require high-purity reagents and controlled conditions to achieve the desired isotopic enrichment. Manufacturers must adhere to strict quality control protocols to ensure the compound meets the specifications required for research and industrial applications.

Market trends indicate a steady growth in the availability of deuterated chemicals, driven by increased funding for life sciences research and diagnostic technologies. Companies specializing in isotope-labeled compounds are expanding their portfolios to include niche products like 2-(Bismethyl)aminomethylcyclohexanone-d6, catering to the evolving needs of academic and commercial laboratories.

For researchers seeking reliable sources of 2-(Bismethyl)aminomethylcyclohexanone-d6, it is essential to verify the supplier's credentials, including certificates of analysis and regulatory compliance. Reputable vendors provide detailed technical data sheets, ensuring transparency and traceability for end-users. Additionally, collaborations between suppliers and research institutions can accelerate innovation in deuterium-based applications.

In summary, 2-(Bismethyl)aminomethylcyclohexanone-d6 (CAS No. 873928-71-3) is a versatile tool in modern scientific research, offering unparalleled advantages in analytical chemistry, pharmaceutical development, and environmental science. Its role in advancing isotope-assisted methodologies underscores its importance in addressing complex challenges across multiple disciplines.